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Compound of Interest

Compound Name:
Methyl 2-(3-

mercaptophenyl)acetate

CAS No.: 133806-71-0

Cat. No.: B3321359

Get Quote

Executive Summary & Hazard Profile[2][3]
Methyl 2-(3-mercaptophenyl)acetate (CAS: 133806-71-0) presents a dual-hazard profile

driven by its functional groups: the thiophenol moiety (high toxicity, extreme stench, oxidation

potential) and the methyl ester (skin permeation enhancer, organic solvent properties).[1]

Handling this compound requires more than standard "lab safety."[1][2][3][4] It requires a

containment strategy designed to prevent olfactory fatigue (desensitization to the smell) and

dermal absorption.
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Hazard Class
GHS Classification
(Inferred*)

Operational Impact

Acute Toxicity Category 3 (Oral/Dermal)

High Risk: The ester group

facilitates rapid absorption of

the toxic thiophenol moiety

through the skin.[1]

Organoleptic
STENCH (Not GHS, but

critical)

Logistical Risk: Odor threshold

is in the ppb range.[1] Leaks

will trigger building

evacuations and panic if not

contained.[1]

Skin/Eye Irritant Category 2A

Causes severe dermatitis and

ocular damage upon contact.

[1]

Reactivity Reducer

Incompatible with strong

oxidizers (except under

controlled neutralization).[1]

*Based on Structure-Activity Relationship (SAR) with Thiophenol and Methyl mercaptoacetate.

Personal Protective Equipment (PPE) Specifications
Standard nitrile gloves are insufficient for prolonged contact with this compound.[1] The ester

functionality can swell nitrile, reducing breakthrough time, while the thiophenol group poses a

systemic toxicity risk.[1]

The "Barrier-in-Depth" PPE System[1]
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Body Area Primary Barrier
Secondary/Support
Barrier

Technical Rationale

Hands (Critical)
Silver Shield® / 4H®

(Laminate)

Nitrile (5-8 mil) worn

over the laminate.[1]

Laminate provides

>4hr breakthrough

time against

esters/thiols.[1] Nitrile

provides dexterity and

protects the laminate

from tearing.

Respiratory Fume Hood (Certified)
Respirator (P100 +

OV)

Engineering controls

are primary.[1] Use a

full-face respirator

with Organic Vapor

(OV) cartridges only

for spill cleanup

outside the hood.[1]

Eyes
Chemical Splash

Goggles
Face Shield (8-inch)

Safety glasses allow

vapors to bypass and

irritate the mucosa.

Goggles provide a

vapor seal.[1]

Body
Lab Coat

(Poly/Cotton)

Chemical Apron

(Rubber/Neoprene)

Essential during

transfer of volumes

>50mL to prevent

soak-through to street

clothes.[1]

Diagram 1: Glove Selection Logic
This decision tree illustrates the causality behind the "Double Glove" requirement for this

specific chemical class.
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Caption: Logical flow demonstrating why standard nitrile gloves fail against ester-thiol

combinations and why a laminate-nitrile hybrid system is mandatory.

Operational Protocol: The "Zero-Odor" Workflow
To maintain trust with your facility managers and colleagues, you must operate as if the smell is

visible.[1]

Phase 1: Preparation (The Trap)
Before opening the bottle, establish a neutralization trap.[1]

Bleach Trap: Connect your vacuum manifold or reaction vent to a bubbler containing 10-20%

Bleach (Sodium Hypochlorite).[1]

The "Kill Bath": Place a large beaker of 10% Bleach in the hood.[1] This is for immediate

submersion of contaminated syringe tips, septa, and wipes.[1]

Phase 2: Active Handling[1]
Double Glove: Don Silver Shield gloves first, then standard nitrile gloves.[1]

Syringe Transfer Only: Never pour this chemical. Use a gas-tight syringe or cannula transfer

technique.[1]
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Why? Pouring increases surface area, maximizing vapor release (stench) and spill risk.[1]

Seal Immediately: Wrap the bottle cap in Parafilm or electrical tape immediately after use.[1]

Phase 3: Decontamination & Disposal
The goal is to oxidize the thiol (-SH) into a sulfonate (-SO3), which is non-volatile and odorless.

[1][5]

Protocol:

Submerge: Place all contaminated glassware, needles, and gloves into the Bleach Bath.[1]

Soak: Allow to soak for 24 hours.

Verify: Check pH. The oxidation consumes bleach; if the bath is no longer smelling of

chlorine, add more bleach.[1]

Disposal: Once neutralized (odorless), the solution can often be disposed of as standard

aqueous chemical waste (check local regulations).[1]

Diagram 2: Decontamination Workflow
Visualizing the critical oxidation step to ensure safety and odor control.
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Caption: Step-by-step decision loop for neutralizing thiol residues using sodium hypochlorite

oxidation.

Emergency Response
Spill (Inside Hood): Cover with bleach-soaked paper towels immediately.[1] Let sit for 30

minutes before wiping up.

Spill (Outside Hood): Evacuate the lab immediately. Do not attempt to clean up without a full-

face respirator (OV cartridges).[1] The stench will likely trigger a building-wide alarm; notify

security that it is a chemical odor, not a gas leak.[1]
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Skin Contact: Undress immediately (cut clothes off if necessary).[1][6] Wash with soap and

water for 15 minutes.[1] Do not use ethanol or DMSO, as these may enhance absorption of

the ester.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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